Cas no 66254-56-6 (Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI))

• Product Name: Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI)
• CAS No: 66254-56-6
• MF: C₄H₁₂NO₃P
• MW: 153.116742134094
• CID: 502326
• PubChem ID: 24870765
• Update Time: 2025-11-02

Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI)
• (1R)-(+)-(1-Amino-2-methylpropyl)phosphonic acid
• (R)-1-AMINO-2-METHYLPROPYL PHOSPHONIC ACID
• [(1R)-1-amino-2-methylpropyl]phosphonic acid
• SCHEMBL2352061
• Phosphonic acid, (1-amino-2-methylpropyl)-, (R)-
• JB295061N4
• DTXSID301245589
• 1-Amino-2-methylpropylphosphonic acid, (R)-
• (R)-(1-amino-2-methylpropyl)phosphonic acid
• Q27281408
• Phosphonic acid, ((1R)-1-amino-2-methylpropyl)-
• DGSLPJDIFKVSIB-SCSAIBSYSA-N
• (R)-alpha-Aminoisobutylphosphonic acid
• 1-AMINO-2-METHYL-PROPYLPHOSPHONIC ACID
• UNII-JB295061N4
• (R)-(1-amino-2-methylpropyl)phosphonicacid
• J550.870C
• P-[(1R)-1-amino-2-methylpropyl]phosphonic acid
• (1R)-(+)-(1-Amino-2-methylpropyl)phosphonic acid, 98%
• (r)-1-amino-2-methylpropylphosphonic acid
• 66254-56-6
• (R)-.ALPHA.-AMINOISOBUTYLPHOSPHONIC ACID
• Phosphonic acid,[(1R)-1-amino-2-methylpropyl]-(9ci)

• MDL： MFCD00797884
• Inchi： 1S/C4H12NO3P/c1-3(2)4(5)9(6,7)8/h3-4H,5H2,1-2H3,(H2,6,7,8)/t4-/m1/s1
• InChI Key： DGSLPJDIFKVSIB-SCSAIBSYSA-N
• SMILES： P([C@H](C(C)C)N)(=O)(O)O

Computed Properties

• Exact Mass: 153.05500
• Monoisotopic Mass: 153.05548024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Color/Form: White crystals.
• Melting Point: 272-277 °C (lit.)
• PSA: 93.36000
• LogP: 0.80520
• Solubility: Not determined
• Optical Activity: [α]20/D +1.0°, c = 1 in 1 M NaOH

Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI)

Comprehensive Overview of Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI) (CAS No. 66254-56-6)

Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI), with the CAS number 66254-56-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agriculture, and material science. This compound, often referred to as a phosphonate derivative, is known for its unique chemical structure, which combines a phosphonic acid group with an amino and a methylpropyl moiety. Its stereochemistry, indicated by the (1R) configuration, plays a crucial role in its biological activity and applications.

The chemical properties of Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI) make it a versatile intermediate in synthetic chemistry. Its phosphonic acid group is highly reactive, enabling it to form stable bonds with various metals and organic molecules. This characteristic is particularly valuable in the development of chelating agents and corrosion inhibitors, which are widely used in industrial processes. Additionally, the presence of the amino group allows for further functionalization, making this compound a key building block in the synthesis of more complex molecules.

In the pharmaceutical industry, Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI) has shown promise as a precursor for drug development. Its structural similarity to naturally occurring amino acids and phosphonates makes it a candidate for designing enzyme inhibitors and antiviral agents. Researchers are particularly interested in its potential to target specific metabolic pathways, which could lead to breakthroughs in treating diseases such as cancer and viral infections. The compound's chiral center further enhances its selectivity, reducing off-target effects in therapeutic applications.

Another exciting application of Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI) is in agriculture. Phosphonates are known for their ability to stimulate plant defense mechanisms, making them effective in crop protection. This compound, in particular, has been studied for its potential to enhance plant resistance to pathogens and environmental stressors. Farmers and agronomists are increasingly exploring sustainable alternatives to traditional pesticides, and phosphonate-based solutions like this one offer a promising avenue for reducing chemical inputs while maintaining crop yields.

The material science community has also taken notice of Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI). Its ability to form strong bonds with metal surfaces makes it an excellent candidate for surface modification and nanotechnology applications. For instance, it can be used to create self-assembled monolayers (SAMs) on metals like gold and aluminum, which are essential for developing advanced sensors and electronic devices. The compound's stereospecificity further allows for precise control over molecular orientation, a critical factor in designing high-performance materials.

From a market perspective, the demand for Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI) is expected to grow steadily. The increasing focus on green chemistry and sustainable manufacturing has driven interest in phosphonate derivatives as eco-friendly alternatives to conventional chemicals. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and optimization of this compound to meet the needs of diverse industries. Additionally, the rise of personalized medicine and precision agriculture is likely to further boost its adoption.

For researchers and industry professionals seeking detailed information about Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI), it is essential to consider its safety data and handling protocols. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed to ensure safe usage. Material Safety Data Sheets (MSDS) and technical specifications provided by suppliers offer valuable guidance on storage, handling, and disposal.

In conclusion, Phosphonic acid, [(1R)-1-amino-2-methylpropyl]- (9CI) (CAS No. 66254-56-6) is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique chemical structure, combined with its biological activity and material compatibility, positions it as a valuable asset in modern chemistry. As research continues to uncover new applications, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare, agriculture, and technology.